N-[4-(dimethylamino)benzyl]-4-methoxy-N-(tetrahydrofuran-2-ylmethyl)benzamide

• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol
• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-4-methoxy-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C22H28N2O3/c1-23(2)19-10-6-17(7-11-19)15-24(16-21-5-4-14-27-21)22(25)18-8-12-20(26-3)13-9-18/h6-13,21H,4-5,14-16H2,1-3H3
• InChI Key: NDVZQZBFJUGCJN-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)CN(CC2CCCO2)C(=O)C3=CC=C(C=C3)OC

Description

N-[4-(dimethylamino)benzyl]-4-methoxy-N-(tetrahydrofuran-2-ylmethyl)benzamide, also known as DMXB-A, is a synthetic compound that belongs to the class of benzamides. It is a selective agonist of the α7 nicotinic acetylcholine receptor (nAChR) and has been studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-[4-(dimethylamino)benzyl]-4-methoxy-N-(tetrahydrofuran-2-ylmethyl)benzamide acts as a selective agonist of the α7 nAChR, which is a ligand-gated ion channel that is widely expressed in the brain and plays a key role in cognitive function, synaptic plasticity, and neuroprotection. Activation of the α7 nAChR by N-[4-(dimethylamino)benzyl]-4-methoxy-N-(tetrahydrofuran-2-ylmethyl)benzamide leads to the influx of calcium ions into the cell, which triggers a cascade of downstream signaling pathways that modulate neurotransmitter release, gene expression, and cell survival.
Biochemical and Physiological Effects:
N-[4-(dimethylamino)benzyl]-4-methoxy-N-(tetrahydrofuran-2-ylmethyl)benzamide has been shown to have a number of biochemical and physiological effects in animal models, including the upregulation of neurotrophic factors, the reduction of oxidative stress, and the modulation of cytokine and chemokine expression. It has also been shown to improve memory and learning, reduce anxiety and depression-like behaviors, and enhance neurogenesis and synaptic plasticity.

Advantages and Limitations for Lab Experiments

N-[4-(dimethylamino)benzyl]-4-methoxy-N-(tetrahydrofuran-2-ylmethyl)benzamide has several advantages for use in lab experiments, including its high selectivity for the α7 nAChR, its ability to penetrate the blood-brain barrier, and its low toxicity and side effects. However, its synthesis can be challenging and time-consuming, and its effects may vary depending on the dose and route of administration.

Future Directions

There are several potential future directions for research on N-[4-(dimethylamino)benzyl]-4-methoxy-N-(tetrahydrofuran-2-ylmethyl)benzamide, including the development of more efficient synthesis methods, the optimization of its pharmacokinetic properties, and the investigation of its effects in human clinical trials. Additionally, further studies are needed to elucidate the mechanisms underlying its therapeutic effects and to explore its potential applications in other neurological and psychiatric disorders.

Synthesis Methods

N-[4-(dimethylamino)benzyl]-4-methoxy-N-(tetrahydrofuran-2-ylmethyl)benzamide can be synthesized using a multi-step process that involves the reaction of 4-(dimethylamino)benzaldehyde with 4-methoxybenzylamine, followed by the reaction of the resulting intermediate with tetrahydrofuran-2-ylmethylamine and benzoyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-[4-(dimethylamino)benzyl]-4-methoxy-N-(tetrahydrofuran-2-ylmethyl)benzamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and depression. It has been shown to improve cognitive function, reduce inflammation, and modulate neurotransmitter release in animal models of these disorders.